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Audience: Researchers, scientists, and drug development professionals.

Introduction
Macrophages, key players in the innate immune system, exhibit remarkable plasticity,

polarizing into different functional phenotypes in response to microenvironmental cues. This

polarization is intricately linked to profound shifts in cellular metabolism. Pro-inflammatory (M1)

macrophages typically rely on aerobic glycolysis, a phenomenon known as the Warburg effect,

to rapidly generate ATP and biosynthetic precursors for their effector functions. In contrast, anti-

inflammatory (M2) macrophages primarily depend on oxidative phosphorylation (OXPHOS).

2-Deoxy-D-glucose (2-DG), a glucose analog, serves as a powerful tool to investigate this

metabolic reprogramming. By competitively inhibiting hexokinase, the first rate-limiting enzyme

of glycolysis, 2-DG effectively blocks the glycolytic pathway. This inhibition allows researchers

to dissect the roles of glycolysis in macrophage polarization, inflammatory responses, and

effector functions, offering insights into potential therapeutic interventions for a range of

diseases, from autoimmune disorders to cancer.[1][2][3][4]
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These application notes provide a comprehensive guide for utilizing 2-DG to study metabolic

reprogramming in macrophages, complete with detailed experimental protocols, data

presentation guidelines, and visual representations of key pathways and workflows.

Key Signaling Pathways Modulated by 2-DG in
Macrophages
2-DG-mediated inhibition of glycolysis instigates a cascade of signaling events, primarily

centered around cellular energy sensing and inflammatory pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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